Cas no 1337379-67-5 (1-amino-6-fluoro-2,3-dihydro-1H-indene-4-carboxylic acid)

• Product Name: 1-amino-6-fluoro-2,3-dihydro-1H-indene-4-carboxylic acid
• CAS No: 1337379-67-5
• MF: C₁₀H₁₀FNO₂
• MW: 195.190306186676
• MDL: MFCD20463788
• CID: 5581691
• PubChem ID: 129970365
• Update Time: 2025-10-29

1-amino-6-fluoro-2,3-dihydro-1H-indene-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-AMINO-6-FLUOROINDANE-4-CARBOXYLIC ACID
• 1H-Indene-4-carboxylic acid, 1-amino-6-fluoro-2,3-dihydro-
• 1337379-67-5
• 1-amino-6-fluoro-2,3-dihydro-1H-indene-4-carboxylic acid
• EN300-8741635

• MDL： MFCD20463788
• Inchi： 1S/C10H10FNO2/c11-5-3-7-6(1-2-9(7)12)8(4-5)10(13)14/h3-4,9H,1-2,12H2,(H,13,14)
• InChI Key： PHGCZYWARNLKFE-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C2=C(C=1)C(CC2)N

Computed Properties

• Exact Mass: 195.06955672g/mol
• Monoisotopic Mass: 195.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.366±0.06 g/cm3(Predicted)
• Boiling Point: 323.6±42.0 °C(Predicted)
• pka: 2.95±0.20(Predicted)

Additional information on 1-amino-6-fluoro-2,3-dihydro-1H-indene-4-carboxylic acid

Introduction to 1-amino-6-fluoro-2,3-dihydro-1H-indene-4-carboxylic acid (CAS No. 1337379-67-5) in Modern Chemical Biology and Medicinal Chemistry

1-amino-6-fluoro-2,3-dihydro-1H-indene-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1337379-67-5, is a structurally intriguing heterocyclic compound that has garnered significant attention in the realms of chemical biology and medicinal chemistry. Its molecular framework, featuring a fused indene ring system with both amino and fluoro substituents, positions it as a versatile scaffold for the development of novel bioactive molecules. The presence of these functional groups not only imparts unique electronic and steric properties but also opens up diverse avenues for chemical modification and biological exploration.

The compound’s significance is further underscored by its potential applications in the design of pharmacophores targeting various therapeutic modalities. In recent years, there has been a surge in research focusing on indene derivatives due to their demonstrated efficacy in modulating biological pathways associated with inflammation, cancer, and neurodegenerative disorders. The fluorine atom, in particular, is a well-documented pharmacophore that enhances metabolic stability, bioavailability, and binding affinity in drug candidates. This makes 1-amino-6-fluoro-2,3-dihydro-1H-indene-4-carboxylic acid a promising candidate for further investigation.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery of novel compounds with complex structures like 1-amino-6-fluoro-2,3-dihydro-1H-indene-4-carboxylic acid. These methodologies enable researchers to predict binding interactions with biological targets with remarkable precision, thereby streamlining the drug discovery process. For instance, studies have highlighted the compound’s potential as a scaffold for inhibiting enzymes involved in metabolic syndromes. The amino group provides a handle for further derivatization, allowing chemists to fine-tune physicochemical properties such as solubility and lipophilicity.

The fluorine substituent at the 6-position introduces electron-withdrawing effects that can modulate the reactivity of the indene core. This feature has been exploited in designing molecules with enhanced binding affinity to protein targets. In particular, crystallographic studies have revealed how fluorinated indenes interact with heme-binding proteins, suggesting their utility in developing therapeutic agents for blood disorders. Such insights are critical for optimizing lead compounds during the drug development pipeline.

In addition to its pharmacological potential, 1-amino-6-fluoro-2,3-dihydro-1H-indene-4-carboxylic acid (CAS No. 1337379-67-5) has been explored in materials science applications. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in catalytic systems. These studies are particularly relevant in the context of green chemistry initiatives, where sustainable alternatives to traditional catalysts are sought.

The synthesis of this compound presents an intriguing challenge due to its complex stereochemistry. However, modern synthetic strategies have made significant strides in achieving high yields and enantiopurity. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to construct the indene core with precision. These advances not only facilitate access to 1-amino-6-fluoro-2,3-dihydro-1H-indene-4-carboxylic acid but also contribute to the broader toolkit of synthetic organic chemistry.

Looking ahead, the future of research on 1-amino-6-fluoro-2,3-dihydro-1H-indene-4-carboxylic acid is poised for exciting developments. The integration of artificial intelligence (AI) into drug discovery promises to uncover novel derivatives with enhanced biological activity. AI-driven virtual screening can rapidly assess thousands of potential analogs, identifying those most likely to exhibit desired therapeutic effects. This approach complements traditional experimental methods by providing data-driven insights into structure-function relationships.

The compound’s versatility also extends to its role as an intermediate in synthesizing more complex molecules. For example, researchers have leveraged its framework to develop libraries of constrained indenes that mimic natural product scaffolds. These libraries serve as rich sources for identifying lead compounds with unique mechanisms of action. Such efforts are particularly relevant in addressing emerging infectious diseases where traditional antibiotics are becoming less effective.

The environmental impact of synthesizing and utilizing 1-amino-6-fluoro-2,3-dihydro-1H-indene-4-carboxylic acid is another critical consideration. Green chemistry principles emphasize minimizing waste and energy consumption throughout the synthetic process. Recent reports highlight innovative solvent systems and catalytic methods that reduce the ecological footprint of producing this compound without compromising yield or purity.

In conclusion, 1-amino -6-fluoro -2 ,3 -dihydro - 1 H -indene -4 -carboxylic acid ( CAS No . 1337379 -67 -5 ) represents a fascinating intersection of chemical biology and medicinal chemistry . Its unique structural features offer numerous opportunities for developing novel therapeutics , while its synthetic accessibility ensures continued exploration . As research methodologies evolve , this compound is likely to remain at the forefront of innovation , driving advancements across multiple scientific disciplines .